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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the landscape of novel intermetallic phases within the

platinum-titanium (Pt-Ti) system. The unique properties of these alloys at the nanoscale have

positioned them as materials of significant interest for a range of applications, including

advanced catalysis and biocompatible materials. This document provides a consolidated

resource on the crystallographic structure, formation, and properties of newly identified phases,

alongside detailed experimental protocols for their synthesis and characterization.

Newly Discovered Phases: Ti₄Pt₃ and the Oxygen-
Stabilized Ti₅Pt₃
Recent research into the Pt-Ti phase diagram has revealed the existence of previously

uncharacterized intermetallic compounds, notably Ti₄Pt₃ and an oxygen-stabilized Ti₅Pt₃ phase.

These discoveries challenge the established understanding of this binary system and open

new avenues for materials design.

The Ti₄Pt₃ phase has been identified to form through a peritectoid reaction between the β-TiPt

and Ti₃Pt phases at approximately 1205°C.[1][2][3][4] Its compositional range of stability is

narrow, existing between 41.7 and 43.4 atomic percent platinum.[1][2][3][4] The crystal

structure of Ti₄Pt₃ is reported to be complex and potentially unique, not conforming to

previously known structure types.[1] One study suggests a pseudo-hexagonal structure with
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remarkably large lattice parameters, though further detailed crystallographic analysis is

required for definitive structural assignment.[5]

The Ti₅Pt₃ phase is a fascinating example of an oxygen-stabilized intermetallic. Its formation is

contingent on the presence of interstitial oxygen, highlighting the critical role of atmospheric

conditions during synthesis.[3] This phase is reported to possess a hexagonal crystal structure

with approximate lattice parameters of a ≈ 8.0 Å and c ≈ 5.0 Å.[5] The precise oxygen

concentration and partial pressure required for the stabilization of Ti₅Pt₃ remain an active area

of investigation.

Quantitative Data Summary
The following tables summarize the available quantitative data for the novel Ti₄Pt₃ and Ti₅Pt₃

phases, along with the well-established Ti₃Pt for comparison. A significant portion of the

properties for the novel phases is still under investigation, and the data presented here

represents the current state of knowledge.

Phase

Formatio
n
Mechanis
m

Formatio
n
Temperat
ure (°C)

Composit
ion
Range
(at.% Pt)

Crystal
System

Space
Group

Lattice
Paramete
rs (Å)

Ti₄Pt₃

Peritectoid

Reaction

(β-TiPt +

Ti₃Pt →

Ti₄Pt₃)[1][2]

[3][4]

1205 ±

10[1][2][3]

[4]

41.7 -

43.4[1][2]

[3][4]

Undetermi

ned

(possibly

triclinic or

pseudo-

hexagonal)

[5]

Not

Determine

d

a ≈ 7.96, c

≈ 23.6

(pseudo-

hexagonal

model)[5]

Ti₅Pt₃

Oxygen

Stabilizatio

n[3][5]

Not

Determine

d

Not

Determine

d

Hexagonal[

5]

P63/mcm[5

]

a ≈ 8.0, c ≈

5.0[5]

Ti₃Pt

Eutectoid

Reaction

(β-Ti → α-

Ti + Ti₃Pt)

~840
~12 wt.%

Pt
Cubic

Not

Specified

Not

Specified
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Phase
Vickers
Hardness
(VHN)

Elastic
Modulus (GPa)

Formation
Energy
(eV/atom)

Electronic
Properties

Ti₄Pt₃ Not Determined Not Determined Not Determined Not Determined

Ti₅Pt₃ Not Determined Not Determined Not Determined Not Determined

Ti-xPt Alloys

165 - 603

(increases with

Pt content up to

10 wt.%)

132 - 147

(increases with

Pt content)

Not Determined Not Determined

Experimental Protocols
The synthesis and characterization of these novel Pt-Ti phases require precise control over

experimental conditions. The following sections detail the methodologies for their preparation

and analysis.

Synthesis of Pt-Ti Alloys
1. Arc Melting:

Objective: To produce homogeneous Pt-Ti alloy buttons with precise stoichiometry.

Apparatus: A non-consumable tungsten electrode arc furnace with a water-cooled copper

hearth.

Procedure:

High-purity platinum (99.95%) and titanium (99.99%) are weighed in the desired atomic

ratios.

The furnace chamber is evacuated to a base pressure of at least 10⁻⁵ torr and then

backfilled with high-purity argon gas.

A titanium getter is melted first to remove any residual oxygen in the chamber.

The Pt and Ti pieces are melted together by the electric arc.
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To ensure homogeneity, the resulting alloy button is flipped and re-melted a minimum of

five times.

The weight of the final alloy is compared to the initial weight to check for any significant

loss of material.

2. Heat Treatment for Phase Formation:

Objective: To induce the formation of specific intermetallic phases through controlled thermal

processing.

Apparatus: A tube furnace with a controlled atmosphere capability.

Procedure for Ti₄Pt₃ (Peritectoid Reaction):

An as-cast alloy with a composition within the 41.7-43.4 at.% Pt range is sealed in an

evacuated quartz ampoule.

The ampoule is placed in the tube furnace and heated to a temperature just below the

peritectoid formation temperature, approximately 1200°C.

The sample is held at this temperature for an extended period (e.g., 72 hours or more) to

allow for the sluggish peritectoid reaction to proceed towards equilibrium.

The sample is then slowly cooled to room temperature in the furnace.

Procedure for Oxygen-Stabilized Ti₅Pt₃:

An as-cast alloy is placed in a furnace with a controlled atmosphere.

A specific partial pressure of oxygen is introduced into the furnace. The optimal oxygen

concentration is a subject of ongoing research.

The sample is heated to a high temperature (e.g., >1000°C) and held for a sufficient

duration to allow for oxygen diffusion and phase transformation.

The cooling rate is controlled to preserve the formed phase.
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Characterization Techniques
1. X-ray Diffraction (XRD):

Objective: To identify the crystal structure and determine the lattice parameters of the

synthesized phases.

Apparatus: A powder X-ray diffractometer with Cu Kα radiation.

Procedure:

A small sample of the alloy is ground into a fine powder using an agate mortar and pestle.

The powder is mounted on a sample holder.

XRD patterns are collected over a 2θ range of 20° to 100° with a step size of 0.02°.

The resulting diffraction peaks are compared with standard diffraction patterns from

databases (e.g., ICDD) to identify the phases present.

For novel phases, the diffraction pattern is indexed to determine the crystal system and

lattice parameters.

2. Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDS):

Objective: To observe the microstructure of the alloys and determine the elemental

composition of different phases.

Apparatus: A scanning electron microscope equipped with an EDS detector.

Procedure:

The alloy sample is mounted in a conductive resin and polished to a mirror finish using

standard metallographic procedures.

The polished sample is cleaned and coated with a thin layer of carbon if necessary.

The sample is imaged using backscattered electrons (BSE) to reveal compositional

contrast between different phases.
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EDS is used to perform point analysis or elemental mapping to determine the atomic

percentages of Pt and Ti in each phase.

3. Transmission Electron Microscopy (TEM) and Selected Area Electron Diffraction (SAED):

Objective: To obtain high-resolution images of the microstructure and detailed

crystallographic information from individual grains.

Apparatus: A transmission electron microscope.

Procedure:

Thin foil specimens are prepared from the bulk alloy by mechanical grinding, dimpling, and

ion milling.

Bright-field and dark-field imaging are used to observe the morphology and distribution of

phases and defects.

SAED patterns are collected from individual grains to determine their crystal structure and

orientation.

4. Differential Thermal Analysis (DTA):

Objective: To determine the temperatures of phase transformations.

Apparatus: A differential thermal analyzer.

Procedure:

A small, weighed sample of the alloy is placed in a crucible (e.g., alumina).

An inert reference material is placed in an identical crucible.

The sample and reference are heated and cooled at a controlled rate (e.g., 10°C/min) in

an inert atmosphere (e.g., argon).

The temperature difference between the sample and the reference is recorded as a

function of temperature, revealing endothermic or exothermic events corresponding to
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phase transformations.

5. First-Principles Density Functional Theory (DFT) Calculations:

Objective: To theoretically predict the stability, electronic structure, and mechanical

properties of the Pt-Ti phases.

Methodology:

The crystal structures of the Pt-Ti phases are used as input for the calculations.

The total energy of the system is calculated to determine the formation energy and predict

phase stability.

The electronic density of states and band structure are calculated to understand the

electronic properties.

Elastic constants are calculated to derive mechanical properties such as bulk modulus,

shear modulus, and Young's modulus.

Visualizing the Path to Discovery and
Characterization
The following diagrams, generated using the DOT language, illustrate the logical workflows

involved in the discovery and characterization of novel phases in the Pt-Ti system.
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Experimental Workflow for Pt-Ti Phase Analysis

Alloy Design & Stoichiometry Selection

Synthesis (Arc Melting)

Heat Treatment (Annealing)

Structural Characterization Microstructural Analysis Thermal Analysis Property Measurement

XRD TEM / SAED SEM / EDS DTA

Phase Identification & Characterization

Mechanical Testing Electronic Characterization
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Theoretical Workflow for Pt-Ti Phase Prediction

Hypothesize Crystal Structures

First-Principles DFT Calculations

Calculate Formation Energy

Assess Thermodynamic Stability

Calculate Electronic Properties (DOS, Band Structure)

If stable

Calculate Mechanical Properties (Elastic Constants)

If stable

Predict Phase Properties

Compare with Experimental Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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